3-Bromobenzaldehyde
Cat. No. B042254
M. Wt: 185.02 g/mol
InChI Key: SUISZCALMBHJQX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06946559B2
Procedure details
n-Butylmagnesium chloride (4.00 mmol) in 2.00M tetrahydrofuran solution (2.00 mL) was added to ice-cooled n-butyllithium (8.06 mmol) in 1.55M hexane (5.20 mL). The mixture was stirred at 0° C. for 15 minutes to give a suspension. To the suspension was added dropwise a toluene solution (25 mL) containing 1,3-dibromobenzene (2.36 g, 10.0 mmol), while keeping the temperature below 5° C., over a period of 15 minutes, thereby to give a suspension. The suspension was stirred at 0° C. for 5 hours, and then N,N-dimethylformamide (1.0 mL, 13 mmol) was added thereto. The resultant mixture was stirred at 0° C. for 30 minutes, and 10% aqueous acetic acid (20 mL) was added. The reaction mixture was extracted twice with toluene (20 mL). The organic extracts were combined, washed with water (20 mL), and dried over magnesium sulfate. Toluene was added to the solution to a volume of 85 mL. The solution (83 ml) was purified by flash column chromatography on silica gel in a developing solvent system of hexane-ethyl acetate (25:1, v/v) to give the title compound (1.446 g, 78% yield) as a pale yellowish crystalline solid.
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
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reactant
Reaction Step Five
Name
Yield
78%
Identifiers
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REACTION_CXSMILES
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C([Mg]Cl)CCC.C([Li])CCC.Br[C:13]1[CH:18]=[CH:17][CH:16]=[C:15]([Br:19])[CH:14]=1.CN(C)[CH:22]=[O:23]>O1CCCC1.CCCCCC.C(O)(=O)C.C1(C)C=CC=CC=1>[Br:19][C:15]1[CH:14]=[C:13]([CH:18]=[CH:17][CH:16]=1)[CH:22]=[O:23]
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Inputs
Step One
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Name
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Quantity
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4 mmol
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Type
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reactant
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Smiles
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C(CCC)[Mg]Cl
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Name
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Quantity
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2 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Step Two
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Name
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Quantity
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8.06 mmol
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Type
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reactant
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Smiles
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C(CCC)[Li]
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Name
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Quantity
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5.2 mL
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Type
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solvent
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Smiles
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CCCCCC
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Step Three
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Name
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Quantity
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2.36 g
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Type
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reactant
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Smiles
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BrC1=CC(=CC=C1)Br
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Step Four
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Name
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Quantity
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1 mL
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Type
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reactant
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Smiles
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CN(C=O)C
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Step Five
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Name
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resultant mixture
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Quantity
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0 (± 1) mol
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reactant
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Smiles
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Step Six
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Step Seven
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at 0° C. for 15 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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to give a suspension
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CUSTOM
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Type
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CUSTOM
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Details
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the temperature below 5° C.
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WAIT
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Type
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WAIT
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Details
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over a period of 15 minutes
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Duration
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15 min
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CUSTOM
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Type
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CUSTOM
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Details
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to give a suspension
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STIRRING
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Type
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STIRRING
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Details
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The suspension was stirred at 0° C. for 5 hours
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Duration
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5 h
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EXTRACTION
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Type
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EXTRACTION
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Details
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The reaction mixture was extracted twice with toluene (20 mL)
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WASH
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Type
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WASH
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Details
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washed with water (20 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over magnesium sulfate
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ADDITION
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Type
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ADDITION
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Details
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Toluene was added to the solution to a volume of 85 mL
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CUSTOM
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Type
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CUSTOM
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Details
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The solution (83 ml) was purified by flash column chromatography on silica gel in a developing solvent system of hexane-ethyl acetate (25:1
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Outcomes
Product
Details
Reaction Time |
15 min |
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Name
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Type
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product
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Smiles
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BrC=1C=C(C=O)C=CC1
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 1.446 g | |
| YIELD: PERCENTYIELD | 78% | |
| YIELD: CALCULATEDPERCENTYIELD | 78.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
